Cas no 181697-20-1 (3',5'-Difluoro-2-phenylacetophenone)

• Product Name: 3',5'-Difluoro-2-phenylacetophenone
• CAS No: 181697-20-1
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 4708356
• PubChem ID: 2758319
• Update Time: 2025-11-02

3',5'-Difluoro-2-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',5'-Difluoro-2-phenylacetophenone
• 1-(3,5-difluorophenyl)-2-phenylethanone
• SFZGFCZDZKTYLR-UHFFFAOYSA-N
• Ethanone, 1-(3,5-difluorophenyl)-2-phenyl-

• MDL： MFCD06201646
• Inchi： 1S/C14H10F2O/c15-12-7-11(8-13(16)9-12)14(17)6-10-4-2-1-3-5-10/h1-5,7-9H,6H2
• InChI Key： SFZGFCZDZKTYLR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(CC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 232.06997126g/mol
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

3',5'-Difluoro-2-phenylacetophenone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 3',5'-Difluoro-2-phenylacetophenone

3',5'-Difluoro-2-phenylacetophenone (CAS No. 181697-20-1): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

3',5'-Difluoro-2-phenylacetophenone (CAS No. 181697-20-1) is a highly valuable fluorinated aromatic ketone compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. As a difluorinated acetophenone derivative, this compound serves as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The presence of two fluorine atoms at the 3' and 5' positions of the phenyl ring significantly enhances its reactivity and makes it particularly useful in cross-coupling reactions and nucleophilic aromatic substitutions.

The growing demand for fluorinated organic compounds in drug discovery has positioned 3',5'-difluoro-2-phenylacetophenone as a key building block in medicinal chemistry. Recent studies highlight its importance in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in current pharmaceutical research. The compound's ability to improve metabolic stability and membrane permeability makes it particularly valuable in addressing challenges related to drug bioavailability - a frequent search term among medicinal chemists and pharmaceutical researchers.

From a synthetic chemistry perspective, 3',5'-Difluoro-2-phenylacetophenone offers excellent opportunities for structure-activity relationship (SAR) studies. Its electron-deficient aromatic system facilitates various transformations, including Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, which are among the most searched reactions in organic chemistry databases. The compound's crystalline nature and good solubility in common organic solvents also make it convenient for laboratory-scale operations and industrial applications.

In material science, researchers are increasingly exploring fluorinated aromatic compounds like 3',5'-difluoro-2-phenylacetophenone for developing advanced organic electronic materials. The compound's potential in creating liquid crystals with improved thermal stability and organic semiconductors with enhanced charge transport properties aligns with current trends in flexible electronics and display technologies. These applications frequently appear in scientific literature and patent filings, reflecting the compound's growing commercial importance.

The synthesis of 3',5'-Difluoro-2-phenylacetophenone typically involves Friedel-Crafts acylation of appropriately substituted benzene derivatives, followed by careful purification processes. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to minimize environmental impact - a concern frequently raised in chemical industry forums and sustainability discussions. Manufacturers now offer this compound with varying purity grades (98%, 99%, etc.) to meet different application requirements.

Quality control of 3',5'-difluoro-2-phenylacetophenone involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's characterization data (melting point: 72-74°C, molecular formula: C14H10F2O) are well-documented in chemical databases, making it easily identifiable for researchers. Proper storage recommendations (cool, dry conditions in amber glass containers) help maintain its stability over extended periods.

Market analysis indicates steady growth in demand for fluorinated pharmaceutical intermediates like 3',5'-Difluoro-2-phenylacetophenone, driven by increased R&D spending in the life sciences sector. The compound's price varies depending on quantity and purity, with bulk purchases offering significant cost advantages. Several specialty chemical suppliers list this material in their catalogs, often highlighting its use in drug discovery and material science applications.

Safety considerations for handling 3',5'-difluoro-2-phenylacetophenone include standard laboratory precautions - use of personal protective equipment and proper ventilation. While not classified as highly hazardous, material safety data sheets (MSDS) recommend avoiding prolonged exposure and direct contact. These safety aspects are frequently addressed in chemical handling guidelines and workplace safety training programs.

Future research directions for 3',5'-Difluoro-2-phenylacetophenone derivatives may explore their potential in emerging fields like metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) - topics generating significant interest in materials chemistry circles. The compound's structural features make it suitable for constructing porous materials with tailored properties for gas storage or separation applications.

In conclusion, 3',5'-difluoro-2-phenylacetophenone (CAS No. 181697-20-1) represents a versatile and valuable compound in modern chemical research and industrial applications. Its unique combination of fluorination pattern and ketone functionality continues to inspire innovations across multiple disciplines, from medicinal chemistry to advanced materials development. As synthetic methodologies advance and application areas expand, this compound is likely to maintain its importance in the chemical enterprise for years to come.